Cas no 1183211-70-2 (3-methyl-4-(1H-pyrazol-1-yl)benzonitrile)

3-methyl-4-(1H-pyrazol-1-yl)benzonitrile structure

1183211-70-2 structure

Product Name:3-methyl-4-(1H-pyrazol-1-yl)benzonitrile

CAS No:1183211-70-2

MF:C₁₁H₉N₃

MW:183.209261655807

MDL:MFCD12766918

CID:4575788

PubChem ID:60928810

Update Time:2023-08-10

3-methyl-4-(1H-pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-methyl-4-(1H-pyrazol-1-yl)benzonitrile
- 3-methyl-4-pyrazol-1-ylbenzonitrile
- Z2327883919
- MDL： MFCD12766918
- Inchi： 1S/C11H9N3/c1-9-7-10(8-12)3-4-11(9)14-6-2-5-13-14/h2-7H,1H3
- InChI Key： JCEGANNNVQBIRO-UHFFFAOYSA-N
- SMILES： N1(C=CC=N1)C1C=CC(C#N)=CC=1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 242
XLogP3: 2
Topological Polar Surface Area: 41.6

3-methyl-4-(1H-pyrazol-1-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A858673-1g	3-Methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95%	1g	$471.0	2024-04-25
Enamine	EN300-255637-0.05g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95.0%	0.05g	$76.0	2025-02-20
Enamine	EN300-255637-0.1g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95.0%	0.1g	$113.0	2025-02-20
Enamine	EN300-255637-0.25g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95.0%	0.25g	$162.0	2025-02-20
Enamine	EN300-255637-0.5g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95.0%	0.5g	$310.0	2025-02-20
Enamine	EN300-255637-1.0g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95.0%	1.0g	$414.0	2025-02-20
Enamine	EN300-255637-2.5g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95.0%	2.5g	$810.0	2025-02-20
Enamine	EN300-255637-5.0g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95.0%	5.0g	$1199.0	2025-02-20
Enamine	EN300-255637-10.0g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95.0%	10.0g	$1778.0	2025-02-20
AN HUI ZE SHENG Technology Co., Ltd.	CB015205825-1g	3-methyl-4-(1H-pyrazol-1-yl)benzonitrile	1183211-70-2	95+%	1g	￥4434.00	2023-09-15

3-methyl-4-(1H-pyrazol-1-yl)benzonitrile Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Related Categories

1183211-70-2 (3-methyl-4-(1H-pyrazol-1-yl)benzonitrile) Related Products

Recommended suppliers

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Aoguang Biotechnology Co., Ltd

Shandong Jing Kun Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shandong Jing Kun Chemical Co.,Ltd.

Shanghai Jinhuan Chemical CO., LTD.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Jinhuan Chemical CO., LTD.

Shenzhen Yaoyuan R&D Center Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Shenzhen Yaoyuan R&D Center Co.,Ltd